8-Ethyl-1,4-dioxaspiro[4,4]nonane-7-carboxylic acid

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: 7-ethyl-1,4-dioxaspiro[4.4]nonane-8-carboxylic acid
• InChI: InChI=1S/C10H16O4/c1-2-7-5-10(13-3-4-14-10)6-8(7)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key: HOOLPCFAINNRDE-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2(CC1C(=O)O)OCCO2

Description

8-Ethyl-1,4-dioxaspiro[4,4]nonane-7-carboxylic acid is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask was charged with ethyl 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylate (0.32 g, 1.4 mmol) and aqueous sodium hydroxide (1 N, 14.0 mL, 14.0 mmol). The solution was stirred overnight at rt. To the solution was added DCM (30 mL) followed by the addition of 20% aqueous citric acid (about 20 mL) to reach pH of about 2. The layers were separated and the aqueous solution was extracted with DCM (2×30 mL) and DCM/EtOAc (1:1, 30 mL). The combined extracts were dried over anhydrous MgSO4, filtered, and concd under reduced pressure to give 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid as a clear, colorless oil (0.27 g, 96%): LC/MS (Table 1, Method c) Rt=1.20 min; MS m/z: 201 (M+H)+.